Cas no 2877680-56-1 (4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2877680-56-1
• MF: C₁₅H₁₆F₃N₅S
• MW: 355.381251335144
• CID: 5318873
• PubChem ID: 165432549
• Update Time: 2025-06-29

4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877680-56-1
• F6790-2706
• 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• AKOS040874126
• 5,6-Dihydro-2-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4H-cyclopentathiazole

• Inchi： 1S/C15H16F3N5S/c16-15(17,18)12-8-13(20-9-19-12)22-4-6-23(7-5-22)14-21-10-2-1-3-11(10)24-14/h8-9H,1-7H2
• InChI Key： LFTDCAGBXCZOAT-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2N=C1N1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1

Computed Properties

• Exact Mass: 355.10785119g/mol
• Monoisotopic Mass: 355.10785119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.3±60.0 °C(Predicted)
• pka: 7.19±0.20(Predicted)

Additional information on 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Introduction to 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2877680-56-1)

4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine, identified by its CAS number 2877680-56-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated fusion of heterocyclic scaffolds, incorporating a pyrimidine core substituted with a trifluoromethyl group and an amine-linked piperazine moiety further functionalized with a 4H,5H,6H-cyclopenta[d][1,3]thiazole ring. Such structural features make it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in nucleoside analogs and its ability to interact with biological targets such as enzymes and receptors. The introduction of a trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. Additionally, the piperazine ring contributes to favorable pharmacokinetic properties by increasing solubility and binding affinity.

The unique 4H,5H,6H-cyclopenta[d][1,3]thiazole component adds another layer of complexity to this compound. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopentane substitution further modulates the electronic and steric properties of the thiazole ring, potentially influencing its interactions with biological targets. This combination of structural elements suggests that 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine may exhibit potent activity against diseases where these molecular features are relevant.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Virtual screening techniques combined with molecular docking have been employed to identify promising candidates like this one. For instance, studies have shown that pyrimidine derivatives with trifluoromethyl groups can inhibit kinases and other enzymes involved in cancer progression. Similarly, piperazine-containing compounds have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter receptors.

The 4H,5H,6H-cyclopenta[d][1,3]thiazole moiety has gained attention for its role in enhancing binding affinity to certain protein targets. This structural motif has been successfully incorporated into several drug candidates that are currently in clinical development. The ability of this compound to engage multiple binding sites simultaneously could lead to synergistic effects, improving therapeutic outcomes.

In vitro studies have begun to explore the pharmacological profile of 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2877680-56-1). Preliminary data suggest that it exhibits inhibitory activity against several enzymes and receptors relevant to inflammation and cancer. The trifluoromethyl group appears to play a crucial role in stabilizing the transition state during enzyme inhibition, while the piperazine ring enhances interactions with target proteins.

One particularly intriguing aspect of this compound is its potential application in combination therapy. The structural features of 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine allow it to interact with multiple pathways simultaneously. This multimodal activity could reduce the likelihood of resistance development and improve patient responses compared to single-target agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility. The introduction of the trifluoromethyl group necessitates specialized reagents and conditions due to its high reactivity but also its critical role in pharmacological activity.

As research continues to uncover new biological targets and mechanisms of disease progression, compounds like 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2877680-56-1) will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.